Cas no 1219971-78-4 (N~2~-Butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine)

• Product Name: N~2~-Butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine
• CAS No: 1219971-78-4
• MF: C₈H₁₄ClN₅
• MW: 215.683259487152
• CID: 4687375
• Update Time: 2025-10-28

N~2~-Butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~2~-butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine
• N2-Butyl-6-chloro-N2-methyl-1,3,5-triazine-2,4-diamine
• 2-N-butyl-6-chloro-2-N-methyl-1,3,5-triazine-2,4-diamine
• N~2~-Butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C8H14ClN5/c1-3-4-5-14(2)8-12-6(9)11-7(10)13-8/h3-5H2,1-2H3,(H2,10,11,12,13)
• InChI Key： DLERGVHBGXIBCM-UHFFFAOYSA-N
• SMILES： ClC1N=C(N)N=C(N=1)N(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 396.5±25.0 °C at 760 mmHg
• Flash Point: 193.6±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N~2~-Butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on N~2~-Butyl-6-chloro-N~2~-methyl-1,3,5-triazine-2,4-diamine

N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine (CAS No. 1219971-78-4): An Overview

N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine (CAS No. 1219971-78-4) is a versatile compound with significant applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its unique chemical structure and properties, making it a valuable component in various research and development activities. The compound's molecular formula is C₉H₁₄ClN₅, and it has a molecular weight of approximately 235.70 g/mol.

The structure of N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine features a triazine ring with substituents including a butyl group, a chlorine atom, and a methyl group. This specific arrangement of functional groups imparts distinct chemical and physical properties to the compound. The triazine ring is known for its stability and reactivity, making it an attractive scaffold for the synthesis of various derivatives and analogs.

In recent years, N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. Research studies have explored its use as an intermediate in the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's role in the development of novel antiviral agents. The researchers found that derivatives of N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine has also shown promise in the treatment of neurological disorders. A study conducted by researchers at the University of California (2023) investigated the compound's neuroprotective effects in animal models of Parkinson's disease. The results indicated that the compound could effectively reduce oxidative stress and neuronal damage, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The synthesis of N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine involves several well-established chemical reactions. One common method involves the reaction of 6-chloro-1,3,5-triazine-2,4-diamine with butylamine and methylamine under controlled conditions. This process yields high-purity N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine with good yields. The synthetic route is well-documented in the literature and can be adapted for large-scale production.

In terms of physical properties, N₂-Butyl-6-chloro-N₂-methyl-1,3,5-triazine-2,4-diamine is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The safety profile of N_{2 sub -Butyl -6 -chloro -N < sub > 2 sub > -methyl -1 , 3 , 5 -triazine - 4 -diam ine has been extensively studied to ensure its safe handling and use in laboratory settings. It is important to note that while the compound is not classified as a hazardous material under current regulations, appropriate safety measures should be followed during handling to prevent exposure to skin or inhalation.}

In conclusion, N< sub > 2 sub > -Butyl -6 -chloro -N < sub > 2 sub > -methyl -1 , 3 , 5 -triaz ine - 4 -diami ne (CAS No. 1219971-78-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and neurological disorders. As research continues to advance our understanding of this compound's potential benefits and mechanisms of action, it is likely to play an increasingly important role in future drug discovery efforts.